methyl 5-benzyl-4-oxo-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-2-carboxylate

• IUPAC Name: methyl 5-benzyl-4-oxo-7,8-dihydro-6H-pyrazolo[1,5-a][1,4]diazepine-2-carboxylate
• InChI: InChI=1S/C16H17N3O3/c1-22-16(21)13-10-14-15(20)18(8-5-9-19(14)17-13)11-12-6-3-2-4-7-12/h2-4,6-7,10H,5,8-9,11H2,1H3
• InChI Key: RHRVESXRSCZDIF-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=NN2CCCN(C(=O)C2=C1)CC3=CC=CC=C3
• Molecular Formula: C16H17N3O3
• Molecular Weight: 299.32 g/mol

Description

“Methyl 5-benzyl-4-oxo-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-2-carboxylate” is a chemical compound with the linear formula C16H17N3O3. It is a part of a collection of unique chemicals provided by Sigma-Aldrich.

Molecular Structure Analysis

The molecular structure of this compound is represented by the SMILES string O=C1C2=CC (C (OC)=O)=NN2CCCN1. This represents the structure of the molecule in a linear format.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 209.20. It is a solid at room temperature. The InChI key, which is a unique identifier for the compound, is VWXQPZYUOQXYLQ-UHFFFAOYSA-N.

Scientific Research Applications

Synthesis of N-Heterocycle-Fused Compounds

A study by Dzedulionytė et al. (2022) introduced a general approach for synthesizing various N-heterocycle-fused compounds, including tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepin-4-ones. This method involves a regioselective strategy starting from aryl- or methyl-1H-pyrazole-5-carboxylates, leading to oxirane ring-opening and cyclization to yield the target compounds. This research expands the understanding of synthesizing fused heterocyclic compounds (Dzedulionytė et al., 2022).

Development of New Tricyclic Nitrogen-Containing Nucleus

Massa et al. (1984) reported on the synthesis of 1H,4H-pyrazolo[4,3-f]pyrrolo[1,2-a][1,4]diazepine derivatives, a new tricyclic nitrogen-containing nucleus. This work contributes to the exploration of nitrogen heterocyclic compounds, expanding the chemical repertoire for research and potential applications (Massa et al., 1984).

Synthesis of Pyrazolo[1,5-a]pyrido[3,4-e]pyrimidines

Bruni et al. (1993) synthesized a series of pyrazolo[1,5-a]pyrimidines that served as intermediates for developing pyrazolo[1,5-a]pyrido[3,4-e]pyrimidines and 8H-pyrazolo[5',1':2,3]pyrimido[5,4-d][1,2]diazepines. This study highlights the importance of these compounds in medicinal chemistry and their potential applications in drug development (Bruni et al., 1993).

Safety and Hazards

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